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The table below summarizes the key biochemical and cellular data for PF-AKT400:

Parameter Description Value

PKBα / Akt1 (IC₅₀) Biochemical inhibition of purified PKBα/Akt1 enzyme [1]. 0.5 nM

PKA (IC₅₀) Biochemical inhibition of purified PKA enzyme, showing high
selectivity [1].

450 nM

Selectivity (PKBα
vs. PKA)

Fold-selectivity calculated from IC₅₀ values [1]. 900-fold

Cellular Activity
(IC₅₀)

Inhibition of AKT1-mediated GSK3α phosphorylation in human
U-87 MG cells (after 1 hr by ELISA) [1].

0.31 µM
(310 nM)

Experimental Protocols for Key Assays

The data for PF-AKT400 were generated using standard biochemical and cellular assays in the field of

kinase inhibitor research.

Biochemical Kinase Assay (IC₅₀ Determination): This protocol measures the direct inhibition of the
kinase enzyme's activity in a cell-free system. The assay determines a compound's ability to compete

with ATP for binding to the kinase's active site, resulting in the IC50 values for PKBα (0.5 nM) and
PKA (450 nM) [1].
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Cellular Target Engagement (p-GSK-3α ELISA): This experiment validates that PF-AKT400 can

inhibit its intended target within a living cell.
Cell Line: Human glioblastoma U-87 MG cells [1].

Methodology: Cells are treated with PF-AKT400 for one hour. Subsequently, cell lysates are
prepared and analyzed using an ELISA to quantify the phosphorylation levels of GSK-3α, a

direct downstream substrate of Akt. A decrease in phosphorylation indicates successful Akt
pathway inhibition [1].

Outcome: This protocol yielded a cellular IC50 of 310 nM [1].

Biological Context of PKBα/Akt

PF-AKT400 inhibits PKBα (Akt1), a central node in the PI3K/Akt/mTOR signaling pathway, which

regulates cell growth, survival, and metabolism [2] [3].
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Diagram of the PI3K/Akt/mTOR pathway and PF-AKT400 inhibition. PF-AKT400 directly targets Akt in the

signaling cascade that promotes cell growth and survival [2] [3].
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Therapeutic Implications in Cancer

The PI3K/Akt/mTOR pathway is frequently hyperactivated in breast cancer and other malignancies,

making it a prime therapeutic target [2]. Inhibitors like PF-AKT400 are investigated to counteract this

dysregulation and suppress tumor growth.

Role in Breast Cancer: Up to 40% of breast cancers exhibit alterations activating this pathway,
including PIK3CA mutations and PTEN loss [2].

Distinct Isoform Functions: The three Akt isoforms (Akt1/PKBα, Akt2/PKBβ, Akt3/PKBγ) play
different roles in cancer. Akt1 is often associated with primary tumor proliferation, while Akt2 is linked

to invasiveness and metastasis [2].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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